Cas no 834869-32-8 (Benzoic acid, 2-[2-[(tetrahydro-2H-pyran-2-yl)oxy]ethoxy]-, methyl ester)
834869-32-8 structure
Product Name:Benzoic acid, 2-[2-[(tetrahydro-2H-pyran-2-yl)oxy]ethoxy]-, methyl ester
CAS No:834869-32-8
MF:C15H20O5
MW:280.316305160522
CID:670974
PubChem ID:21027716
Update Time:2025-04-19
Benzoic acid, 2-[2-[(tetrahydro-2H-pyran-2-yl)oxy]ethoxy]-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 2-[2-[(tetrahydro-2H-pyran-2-yl)oxy]ethoxy]-, methyl ester
- methyl 2-[2-(oxan-2-yloxy)ethoxy]benzoate
- SCHEMBL8295420
- Methyl 2-{2-[(oxan-2-yl)oxy]ethoxy}benzoate
- DTXSID30610252
- 834869-32-8
-
- Inchi: 1S/C15H20O5/c1-17-15(16)12-6-2-3-7-13(12)18-10-11-20-14-8-4-5-9-19-14/h2-3,6-7,14H,4-5,8-11H2,1H3
- InChI Key: UMTJSHFPQBDEMD-UHFFFAOYSA-N
- SMILES: O1CCCCC1OCCOC1C=CC=CC=1C(=O)OC
Computed Properties
- Exact Mass: 280.13107373g/mol
- Monoisotopic Mass: 280.13107373g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 7
- Complexity: 294
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 54Ų
Benzoic acid, 2-[2-[(tetrahydro-2H-pyran-2-yl)oxy]ethoxy]-, methyl ester Related Literature
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Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
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Suneel Gangada,Naresh Duvva,Raghu Chitta Phys. Chem. Chem. Phys., 2018,20, 21352-21367
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Feng Peng,Yuhao Zhang,Wei Yang,Yong Cao Polym. Chem., 2019,10, 1367-1376
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